2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4,6-dimethoxypyrimidin-2-yl)acetamide

• Molecular Formula: C15H14N4O3S2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4,6-dimethoxypyrimidin-2-yl)acetamide
• InChI: InChI=1S/C15H14N4O3S2/c1-21-12-7-13(22-2)19-14(18-12)17-11(20)8-23-15-16-9-5-3-4-6-10(9)24-15/h3-7H,8H2,1-2H3,(H,17,18,19,20)
• InChI Key: OGWNEFVNNBKELE-UHFFFAOYSA-N
• SMILES: COC1=CC(=NC(=N1)NC(=O)CSC2=NC3=CC=CC=C3S2)OC

Description

WAY-323759, also known as N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide, is a compound with significant potential in various scientific fields. It is primarily recognized for its applications in medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically involve the use of solvents such as dichloromethane and methanol, along with reagents like hydroxypropyl methylcellulose and pluronic F-127 .

Industrial Production Methods

Industrial production of WAY-323759 follows similar synthetic routes but on a larger scale. The process involves the use of crystallization autoclaves and supercritical fluid crystallization equipment to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

WAY-323759 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or thioethers.

Scientific Research Applications

WAY-323759 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its potential effects on cellular processes and signaling pathways.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-323759 involves its interaction with specific molecular targets and pathways. It is known to bind to certain receptors and enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

WAY-323759 can be compared with other similar compounds, such as:

N-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide: Shares a similar structure but may have different functional groups or substituents.

Thiazole derivatives: Compounds with a thiazole ring that exhibit similar chemical properties and reactivity.

Cyclopenta[b]thiophene derivatives: Compounds with a cyclopenta[b]thiophene moiety that may have similar applications in medicinal chemistry and pharmacology.

WAY-323759 stands out due to its unique combination of functional groups and its potential for diverse applications in scientific research.